Cas no 104700-95-0 (Lanost-8-en-26-oicacid, 12-(acetyloxy)-3,7-dihydroxy-11,15,23-trioxo-, (3b,7b,12b)-)

• Product Name: Lanost-8-en-26-oicacid, 12-(acetyloxy)-3,7-dihydroxy-11,15,23-trioxo-, (3b,7b,12b)-
• CAS No: 104700-95-0
• MF: C₃₂H₄₆O₉
• MW: 574.702250957489
• CID: 208390
• PubChem ID: 74036828
• Update Time: 2025-11-02

Lanost-8-en-26-oicacid, 12-(acetyloxy)-3,7-dihydroxy-11,15,23-trioxo-, (3b,7b,12b)- Chemical and Physical Properties

Names and Identifiers

• Lanost-8-en-26-oicacid, 12-(acetyloxy)-3,7-dihydroxy-11,15,23-trioxo-, (3b,7b,12b)-
• Ganoderic acid K
• (3beta,7beta,12beta)-12-(Acetyloxy)-3,7-dihydroxy-11,15,23-trioxolanost-8-en-26-oic acid
• (+)-Ganoderic acid K
• 12β-Acetyloxy-3β,7β-dihydroxy-11,15,23-trioxo-5α-lanost-8-en-26-oic acid
• DTXSID601316799
• 6-(12-Acetyloxy-3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-methyl-4-oxoheptanoic acid
• CHEBI:176122
• AKOS040761764
• 104700-95-0
• 12beta-Acetyloxy-3beta,7beta-dihydroxy-11,15,23-trioxo-5alpha-lanost-8-en-26-oic acid
• 3beta,15alpha-Dihydroxy-7,11,23-trioxo-5alpha-lanost-8-en-26-oic acid
• DA-73647
• 1ST162981
• 6-[11-(acetyloxy)-4,7-dihydroxy-3a,6,6,9a,11a-pentamethyl-3,10-dioxo-1H,2H,4H,5H,5aH,7H,8H,9H,11H-cyclopenta[a]phenanthren-1-yl]-2-methyl-4-oxoheptanoic acid
• Ganoderic acid K6-(12-Acetyloxy-3,7-dihydroxy-4,4,10,13,14-pentamethyl-11,15-dioxo-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-methyl-4-oxoheptanoic acid; (+)-Ganoderic acid K

• Inchi： 1S/C32H46O9/c1-15(11-18(34)12-16(2)28(39)40)19-13-23(37)32(8)24-20(35)14-21-29(4,5)22(36)9-10-30(21,6)25(24)26(38)27(31(19,32)7)41-17(3)33/h15-16,19-22,27,35-36H,9-14H2,1-8H3,(H,39,40)
• InChI Key： OEHYQHPDUCRLMW-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C(C2=C(C(CC3C(C)(C)C(CCC32C)O)O)C2(C)C(CC(C(C)CC(CC(C(=O)O)C)=O)C21C)=O)=O

Computed Properties

• Exact Mass: 574.31418304g/mol
• Monoisotopic Mass: 574.31418304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 155Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.018 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Lanost-8-en-26-oicacid, 12-(acetyloxy)-3,7-dihydroxy-11,15,23-trioxo-, (3b,7b,12b)-

Lanost-8-en-26-oic Acid, 12-(Acetyloxy)-3,7-dihydroxy-11,15,23-trioxo-, (3b,7b,12b)-: A Comprehensive Overview

Lanost-8-en-26-oic acid, 12-(acetyloxy)-3,7-dihydroxy-11,15,23-trioxo-, (3b,7b,12b)- (CAS No. 104700-95-0) is a naturally occurring triterpenoid compound with a complex molecular structure. This compound belongs to the lanostane family, which is known for its diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including multiple hydroxyl, acetyloxy, and oxo functional groups, contribute to its distinct chemical and biological properties.

The growing interest in natural triterpenoids like lanost-8-en-26-oic acid derivatives has been driven by recent research highlighting their potential in various health-related applications. Scientists are particularly interested in how the 12-(acetyloxy) group and trioxo functionality might influence the compound's bioactivity. Recent studies in phytochemistry and natural product research have shown that structurally similar compounds exhibit interesting pharmacological properties, making this compound a subject of ongoing investigation.

From a chemical perspective, CAS 104700-95-0 demonstrates several notable characteristics. The presence of multiple oxygen-containing functional groups makes it moderately polar, affecting its solubility profile. The 3b,7b,12b configuration indicates specific stereochemistry that could be crucial for its biological interactions. Researchers studying structure-activity relationships in triterpenoids often focus on how modifications at these positions affect the compound's properties.

The potential applications of lanost-8-en-26-oic acid derivatives span multiple fields. In cosmeceutical research, similar compounds have shown promise for skin health applications due to their potential antioxidant properties. The scientific community is also exploring how the 11,15,23-trioxo groups might contribute to specific biological activities. While not yet widely commercialized, the unique structure of this compound makes it an interesting candidate for further development in various research areas.

Current market trends show increasing demand for specialized triterpenoids like lanostane derivatives, particularly in the research and development sector. The compound's CAS number 104700-95-0 serves as a unique identifier that helps researchers and suppliers track its availability and purity specifications. Analytical methods for characterizing this compound typically involve advanced techniques such as HPLC-MS and NMR spectroscopy to confirm its structure and purity.

From a regulatory standpoint, lanost-8-en-26-oic acid, 12-(acetyloxy)-3,7-dihydroxy-11,15,23-trioxo-, (3b,7b,12b)- is generally considered a research chemical with no known significant hazards when handled properly. However, as with all chemical substances, appropriate laboratory safety protocols should be followed. The compound's stability profile suggests it should be stored under controlled conditions to maintain its integrity, particularly protecting it from moisture and extreme temperatures.

Recent scientific literature has highlighted growing interest in the biosynthetic pathways of lanostane-type triterpenoids, including compounds like CAS 104700-95-0. Researchers are investigating how these compounds are produced in nature and whether they can be obtained through biotechnological methods. This aligns with current trends in green chemistry and sustainable sourcing of specialized chemical compounds.

The analytical characterization of 12-(acetyloxy)-3,7-dihydroxy-11,15,23-trioxo-lanost-8-en-26-oic acid presents several interesting challenges due to its complex structure. Modern analytical laboratories employ sophisticated techniques to fully characterize such compounds, including 2D NMR methods and high-resolution mass spectrometry. These techniques help confirm the positions of functional groups and the compound's overall stereochemistry.

Looking forward, the scientific community anticipates continued research into lanostane derivatives like CAS 104700-95-0, particularly exploring their potential biological activities. The compound's unique structural features make it a valuable subject for medicinal chemistry research and drug discovery programs. As analytical techniques continue to advance, researchers will be able to study this and similar compounds with even greater precision.

For researchers working with lanost-8-en-26-oic acid, 12-(acetyloxy)-3,7-dihydroxy-11,15,23-trioxo-, (3b,7b,12b)-, it's important to source high-quality material from reputable suppliers. The compound's purity is crucial for obtaining reliable research results, particularly in biological studies. Proper documentation including certificates of analysis should accompany all research-grade material to ensure consistency between experiments.